4-[2-(3-chloro-4,5-diethoxyphenyl)-1-cyanovinyl]benzoic acid

• IUPAC Name: 4-[(E)-2-(3-chloro-4,5-diethoxyphenyl)-1-cyanoethenyl]benzoic acid
• InChI: InChI=1S/C20H18ClNO4/c1-3-25-18-11-13(10-17(21)19(18)26-4-2)9-16(12-22)14-5-7-15(8-6-14)20(23)24/h5-11H,3-4H2,1-2H3,(H,23,24)/b16-9-
• InChI Key: LRJUOTUMRBWBDY-SXGWCWSVSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C(C#N)C2=CC=C(C=C2)C(=O)O)Cl)OCC
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C(/C#N)\C2=CC=C(C=C2)C(=O)O)Cl)OCC
• Molecular Formula: C20H18ClNO4
• Molecular Weight: 371.8 g/mol

Description

4-[2-(3-chloro-4,5-diethoxyphenyl)-1-cyanovinyl]benzoic acid, also known as CDCVA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. CDCVA belongs to the family of cyanoacrylate derivatives, which are known for their high reactivity and versatile chemical properties.

Mechanism of Action

4-[2-(3-chloro-4,5-diethoxyphenyl)-1-cyanovinyl]benzoic acid exerts its biological activity through the inhibition of certain enzymes involved in cellular processes, such as DNA replication and cell division. Specifically, this compound can bind to the active site of enzymes such as thymidine kinase and dihydrofolate reductase, thereby inhibiting their activity and leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway, which involves the release of cytochrome c from mitochondria and the activation of caspases. This compound can also inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by immune cells, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

4-[2-(3-chloro-4,5-diethoxyphenyl)-1-cyanovinyl]benzoic acid's high reactivity and versatile chemical properties make it an ideal candidate for the design of complex materials with tailored properties. However, this compound's high reactivity also makes it challenging to handle in the laboratory, as it can react with moisture and air. Additionally, this compound's cytotoxicity and potential side effects limit its use in certain applications, such as drug delivery.

Future Directions

There are several future directions for the study of 4-[2-(3-chloro-4,5-diethoxyphenyl)-1-cyanovinyl]benzoic acid. In medicinal chemistry, further studies are needed to explore the potential of this compound as an anticancer and anti-inflammatory agent, as well as its safety and efficacy in vivo. In material science, this compound can be used as a building block for the design of functional materials with tailored properties, such as drug delivery systems and sensors. Additionally, the development of new synthetic methods for this compound and its derivatives can lead to the discovery of new compounds with enhanced biological and physicochemical properties.

Synthesis Methods

The synthesis of 4-[2-(3-chloro-4,5-diethoxyphenyl)-1-cyanovinyl]benzoic acid involves the reaction of 3-chloro-4,5-diethoxybenzaldehyde with malononitrile in the presence of a base catalyst, followed by the condensation of the resulting intermediate with 4-carboxybenzaldehyde. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

4-[2-(3-chloro-4,5-diethoxyphenyl)-1-cyanovinyl]benzoic acid has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has shown promising results as an anticancer agent, as it can induce apoptosis in cancer cells by inhibiting the activity of certain enzymes involved in cell proliferation. This compound has also been investigated for its potential use as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines in immune cells.
In material science, this compound has been used as a building block for the synthesis of various functional materials, such as polymers, nanoparticles, and thin films. This compound's high reactivity and versatile chemical properties make it an ideal candidate for the design of complex materials with tailored properties.